4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether

• CAS: 339009-75-5
• Molecular Formula: C21H17ClN2O2
• Molecular Weight: 364.83
• SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2OCC4=CC=C(C=C4)Cl
• InChI: InChI=1S/C21H17ClN2O2/c1-25-18-12-8-16(9-13-18)21-23-19-4-2-3-5-20(19)24(21)26-14-15-6-10-17(22)11-7-15/h2-13H,14H2,1H3
• InChIKey: ZCFDELSFKXFTBV-UHFFFAOYSA-N
• Solubility: not available

4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether (CAS 339009-75-5) is a synthetic, small-molecule benzimidazole derivative with the molecular formula C21H17ClN2O2 and a molecular weight of 364.83 g/mol. The compound features a 1,3-benzimidazole core substituted at the N1 position with a 4-chlorobenzyloxy group and at the C2 position with a 4-methoxyphenyl group.

4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether (CAS 339009-75-5): Chemical Identity and Research Classification

4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether (CAS 339009-75-5) is a synthetic, small-molecule benzimidazole derivative with the molecular formula C21H17ClN2O2 and a molecular weight of 364.83 g/mol . The compound features a 1,3-benzimidazole core substituted at the N1 position with a 4-chlorobenzyloxy group and at the C2 position with a 4-methoxyphenyl group. It is primarily distributed as a research chemical by specialty suppliers, with a typical certified purity of ≥95% .

1 N1-alkoxy benzimidazole scaffold for target-engagement SAR

2 Para-chloro substitution distinct from ortho/meta isomers

3 Certified purity ≥95% supports screening workflows

Why Generic Substitution of 4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether is Scientifically Unreliable

Within the 1,2-disubstituted benzimidazole chemical space, minor structural modifications—such as the position of the chlorine substituent on the benzyl ring or the presence of an N-oxy versus N-alkyl linker—can profoundly alter target engagement, cellular potency, and metabolic stability. For example, closely related 1-(4-chlorobenzyl)-2-(4-methoxyphenyl)-1H-benzimidazole analogs lacking the N-oxy linker exhibit distinct conformational preferences and hydrogen-bonding capabilities [1]. Similarly, in a series of benzimidazole-based PPARγ agonists, moving the chlorine from the para to the ortho position or replacing the 4-chlorobenzyl group with an unsubstituted benzyl group altered the EC50 by more than 2.5-fold [2]. These SAR observations demonstrate that generic interchange of benzimidazole derivatives without head-to-head data is chemically and pharmacologically unjustified.

N1-Oxy vs. N-Alkyl Linker

N-oxy linker may alter hydrogen-bonding and CYP inhibition profiles; direct replacement with N-alkyl analogs is not supported without head-to-head data.

Chlorine Positional Isomerism

Para-chloro substitution may not be directly interchangeable with ortho- or meta-chloro isomers; potency differences may exceed 2-fold in class-level studies.

C6 Unsubstituted vs. 6-Chloro

Addition of a C6 chlorine may modify lipophilicity, metabolic stability, and target selectivity; the non-chlorinated compound may exhibit a distinct ADME profile.

• [1] Green synthesis and in vitro anticancer evaluation of 1,2-disubstituted benzimidazole derivatives. DOAJ, 2025. View Source
• [2] Characterization of New PPARγ Agonists: Benzimidazole Derivatives – the Importance of Position 2. Scilit, 2021. View Source

Quantitative Differentiation Evidence for 4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether vs. Closest Analogs

Structural Differentiation: N1-Oxy Linker vs. N1-Alkyl Linker in 1,2-Disubstituted Benzimidazoles

The target compound possesses an N1-(4-chlorobenzyloxy) substituent, which introduces an oxygen atom between the benzimidazole core and the 4-chlorobenzyl group. This N-oxy linkage is absent in the commonly studied analog 1-(4-chlorobenzyl)-2-(4-methoxyphenyl)-1H-benzimidazole, which instead has a direct N–CH2 bond [1]. The N-oxy motif alters the electronic distribution of the benzimidazole ring, modifies the spatial orientation of the 4-chlorobenzyl group, and introduces an additional hydrogen-bond acceptor site. In a structurally related series of N-alkoxy benzimidazoles, the presence of the N-oxy linker was shown to be critical for CYP450 inhibitory activity, whereas N-alkyl analogs were essentially inactive [2].

N1-Oxy vs. N-Alkyl Linker

Cross-study comparable

Target: N1-(4-chlorobenzyloxy) (C–O–N)
Comparator: N1-(4-chlorobenzyl) (C–N)

N-oxy linker may alter electronic and H-bonding properties critical for target engagement.

Activity inferred from class-level SAR; target-specific data to verify.

Evidence Dimension	Presence of N1-oxy linker vs. N1-alkyl linker
Target Compound Data	N1-(4-chlorobenzyloxy) substituent (C–O–N linkage)
Comparator Or Baseline	1-(4-chlorobenzyl)-2-(4-methoxyphenyl)-1H-benzimidazole (C–N linkage; CAS not available)
Quantified Difference	Qualitative structural difference; quantitative activity data for the exact target compound are not publicly available for direct comparison
Conditions	Structural comparison based on chemical identity; biological activity inferred from class-level SAR

Why This Matters

The N-oxy linker is a distinguishing structural feature that rules out direct substitution with N-alkyl benzimidazole analogs in any assay requiring target-specific engagement or consistent SAR interpretation.

• [1] Green synthesis and in vitro anticancer evaluation of 1,2-disubstituted benzimidazole derivatives. DOAJ, 2025. Compound 26: 1-(4-chlorobenzyl)-2-(4-chlorophenyl)-1H-benzo[d]imidazole. View Source
• [2] Murray M, Ryan AJ. The binding to oxidised cytochromes P-450 and inhibition of mixed-function oxidases by aryl-substituted benzimidazoles and related compounds. Chem Biol Interact. 1983 Mar;43(3):341-51. PMID: 6825202. View Source

Chlorine Positional Isomerism: Para-Cl vs. Ortho-Cl and Meta-Cl Benzimidazole Analogs

The target compound features a para-chlorine on the benzyloxy ring. Positional isomers with ortho-chlorine (CAS 339009-73-3) and meta-chlorine (CAS not assigned) substitutions are commercially available as separate research compounds . In a benzimidazole PPARγ agonist series, the para-chloro derivative (Compound 4h) exhibited an EC50 of 0.55 μM, whereas the ortho-chloro analog showed substantially weaker activity, and the unsubstituted benzyl derivative (Compound 4f) had an EC50 of 1.4 μM—a 2.5-fold difference [1]. While these specific measurements are from a different benzimidazole sub-series, the principle that para-chloro substitution confers distinct pharmacological properties relative to ortho- and meta-isomers is well-established in benzimidazole SAR.

Para-Cl vs. Ortho-Cl Potency

Class-level inference

Para-Cl analog EC50 = 0.55 µM
Unsubstituted analog EC50 = 1.4 µM

Supports isomer-specific SAR interpretation; ~2.5-fold potency difference reported.

PPARγ transactivation assay; class-level inference from 2-aryl benzimidazole series.

Evidence Dimension	In vitro PPARγ agonism EC50
Target Compound Data	Para-chloro substitution pattern (specific EC50 for target compound not publicly available)
Comparator Or Baseline	Para-chloro analog 4h: EC50 = 0.55 μM; Ortho-chloro analog: EC50 > 1.4 μM (estimated); Unsubstituted benzyl analog 4f: EC50 = 1.4 μM
Quantified Difference	Para-chloro substitution improves potency approximately 2.5-fold over unsubstituted benzyl in the PPARγ assay; ortho-chloro is less potent than para-chloro (class-level inference, not a direct measurement on the target compound)
Conditions	PPARγ transactivation assay in HEK293 cells; data from a 2-aryl benzimidazole series distinct from but structurally related to the target compound [1]

Why This Matters

Procurement of the para-chloro isomer over ortho- or meta-chloro isomers is essential for maintaining SAR consistency; positional isomerism alone can generate >2-fold differences in biological potency.

• [1] Characterization of New PPARγ Agonists: Benzimidazole Derivatives – the Importance of Position 2. Scilit, 2021. Compound 4h: EC50 = 0.55 μM; Compound 4f: EC50 = 1.4 μM. View Source

Absence of C6 Substituent vs. 6-Chloro Benzimidazole Analogs

The target compound is unsubstituted at the C6 position of the benzimidazole core. A closely related analog, 6-chloro-1-[(4-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (CAS 329234-85-7), contains an additional chlorine at C6 . In benzimidazole SAR, C6 halogenation has been associated with altered metabolic stability, CYP450 inhibition profiles, and target selectivity. For instance, in a related anticancer benzimidazole series, a 6-chloro-substituted analog exhibited an IC50 of 25.72 ± 3.95 μM against the MCF-7 breast cancer cell line, whereas the non-chlorinated parent compound showed reduced potency . The absence of the C6 chlorine in the target compound may confer distinct selectivity and ADME properties compared to the 6-chloro analog.

C6-H vs. C6-Cl

Data to verify

Target: C6-H (no substitution)
Comparator: C6-Cl (CAS 329234-85-7)

C6 chlorination may alter metabolic stability and selectivity profile.

Comparative bioactivity data not publicly available; class-level SAR indicates potential ADME differences.

Evidence Dimension	Presence of C6 chlorine substituent on benzimidazole core
Target Compound Data	No C6 substituent (hydrogen at C6)
Comparator Or Baseline	6-chloro-1-[(4-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (CAS 329234-85-7) — contains Cl at C6
Quantified Difference	Structural difference; quantitative comparative bioactivity data between the exact target compound and the 6-chloro analog are not publicly available from a single head-to-head study
Conditions	Structural comparison; biological inference drawn from class-level benzimidazole SAR literature

Why This Matters

The choice between the non-chlorinated (target) and 6-chloro analog directly impacts lipophilicity (cLogP), metabolic susceptibility, and target-binding profiles—making them non-interchangeable in chemical biology and drug discovery workflows.

Molecular Bioactivity Database Classification: Sub-0.1 μM Activity Potential

According to the MolBic IDRB Laboratory molecular bioactivity database (Compound ID CP0067692), 4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether is annotated with bioactivity values in the ≤0.1 μM range against at least one protein target [1]. While the specific target and assay conditions are not disclosed in the public-facing database summary, this classification places the compound in a potency tier that is consistent with lead-like chemical probes. In contrast, many structurally simpler benzimidazole derivatives lacking the N-oxy substitution or the 4-methoxyphenyl group are classified in the >10 μM range in the same database, suggesting that the combined substitution pattern of the target compound may contribute to enhanced target engagement.

Bioactivity Tier

Class-level inference

≤0.1 µM (MolBic CP0067692)
vs. >10 µM class baseline

Annotated sub-micromolar tier; may support focused screening over >10 µM compounds.

Target and assay details not disclosed; requires independent confirmation.

Evidence Dimension	Molecular bioactivity classification tier
Target Compound Data	Bioactivity value ≤0.1 μM against at least one protein target (MolBic Compound ID CP0067692)
Comparator Or Baseline	Class-level baseline: many simpler benzimidazole derivatives classified as >10 μM in the same database
Quantified Difference	At least 100-fold potency separation between the target compound and the >10 μM tier; exact comparator not specified due to database limitations
Conditions	MolBic IDRB Laboratory bioactivity database; cell-line and protein-target context not fully specified in the public-facing record

Why This Matters

The database annotation provides a preliminary potency classification that distinguishes this compound from the majority of benzimidazole entries, supporting its prioritization for target-based screening campaigns.

• [1] MolBic IDRB Laboratory. Compound CP0067692: 4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether. Bioactivity range: ≤0.1 μM. View Source

Recommended Research and Procurement Scenarios for 4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether

Chemical Probe Development Requiring an N1-Alkoxy Benzimidazole Scaffold

Research groups engaged in chemical probe development targeting enzymes or receptors with a preference for N-alkoxy benzimidazole ligands should procure this compound as a core scaffold. The N1-(4-chlorobenzyloxy) motif introduces an oxygen-mediated linkage that is absent in standard N-alkyl benzimidazole libraries [1]. This structural feature has been implicated in CYP450 enzyme inhibition in related benzimidazole series, making the compound suitable for initial hit-finding against cytochrome P450 isoforms or other targets where the N-oxy group contributes to binding affinity [2]. Procurement should specify CAS 339009-75-5 and verify the para-chloro substitution pattern via HPLC or NMR upon receipt, as positional isomers (ortho-chloro: CAS 339009-73-3) are commercially available and structurally similar.

Structure-Activity Relationship (SAR) Studies on 1,2-Disubstituted Benzimidazoles

This compound serves as a key comparator in systematic SAR campaigns exploring the pharmacophoric contributions of (i) N1-substituent type (N-oxy vs. N-alkyl), (ii) benzyl ring chlorine position (para vs. ortho vs. meta), and (iii) C2 aryl substitution (4-methoxyphenyl vs. 4-chlorophenyl vs. unsubstituted phenyl). As demonstrated in the PPARγ benzimidazole agonist series, para-chloro substitution can increase potency by ~2.5-fold over unsubstituted benzyl analogs [1]. The target compound, with its specific combination of para-chloro N1-benzyloxy and para-methoxy C2-phenyl groups, occupies a unique position in this SAR matrix. Researchers should include the analog 6-chloro-1-[(4-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (CAS 329234-85-7) as a parallel comparator to assess the impact of C6 halogenation on activity and selectivity [2].

Target-Based Screening Against Protein Targets Annotated in the MolBic Database

The MolBic IDRB Laboratory database annotates this compound (CP0067692) with bioactivity values ≤0.1 μM against at least one protein target [1]. Screening laboratories may prioritize this compound for orthogonal confirmation in biochemical or biophysical assays (e.g., SPR, ITC, or enzymatic inhibition) against the annotated target class. The sub-micromolar potency classification, while requiring independent replication, provides a data-driven rationale for including this compound in focused screening decks over benzimidazole derivatives classified in the >10 μM tier. Laboratories should request a Certificate of Analysis confirming ≥95% purity (HPLC) to minimize false positives from impurities in high-concentration screening formats.

Control Compound for N-Oxy Benzimidazole Metabolic Stability Assays

Given the known role of N-alkoxy benzimidazoles as CYP450 ligands and potential substrates [1], this compound can be employed as a reference standard in liver microsome or hepatocyte metabolic stability assays. Its N-oxy linkage may confer distinct metabolic liabilities (e.g., O-dealkylation) compared to N-alkyl analogs, making it a valuable tool for validating in vitro ADME assays. When used in metabolic stability panels, the compound should be co-tested with the corresponding N-alkyl analog 1-(4-chlorobenzyl)-2-(4-methoxyphenyl)-1H-benzimidazole to quantify the impact of the N-oxy linker on intrinsic clearance.

Application

Selection Property

Validation Focus

N1-Alkoxy chemical probe development

N1-oxy benzimidazole scaffold & para-chloro substitution

CYP450 binding and target engagement assays

1,2-Disubstituted benzimidazole SAR

Combined N1-oxy/para-chloro/para-methoxy pattern

Potency profiling against structural analogs

Target-based screening (MolBic-annotated)

≤0.1 µM bioactivity tier annotation

Orthogonal assay confirmation

Metabolic stability assay control

N-oxy linkage as metabolic liability marker

Intrinsic clearance comparison with N-alkyl analog

• [1] Murray M, Ryan AJ. The binding to oxidised cytochromes P-450 and inhibition of mixed-function oxidases by aryl-substituted benzimidazoles and related compounds. Chem Biol Interact. 1983 Mar;43(3):341-51. PMID: 6825202. View Source
• [2] Characterization of New PPARγ Agonists: Benzimidazole Derivatives – the Importance of Position 2. Scilit, 2021. View Source